Cas no 904813-81-6 (Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro-)

• Product Name: Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro-
• CAS No: 904813-81-6
• MF: C₁₄H₉N₃O₄
• MW: 283.238962888718
• MDL: MFCD06660416
• CID: 797687
• PubChem ID: 16740766
• Update Time: 2025-11-02

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro-
• 2-(1,3-benzodioxol-5-yl)-6-nitroimidazo[1,2-a]pyridine
• 2-BENZO[1,3]DIOXOL-5-YL-6-NITRO-IMIDAZO[1,2-A]PYRIDINE
• GL-0403
• DTXSID60587660
• 2-(Benzo[d][1,3]dioxol-5-yl)-6-nitroimidazo[1,2-a]pyridine
• 2-(2H-1,3-benzodioxol-5-yl)-6-nitroimidazo[1,2-a]pyridine
• AKOS025214089
• AKOS005257445
• MFCD06660416
• 904813-81-6

• MDL： MFCD06660416
• Inchi： 1S/C14H9N3O4/c18-17(19)10-2-4-14-15-11(7-16(14)6-10)9-1-3-12-13(5-9)21-8-20-12/h1-7H,8H2
• InChI Key： FWRRIXYWKKPLSX-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=CN2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.05900
• Monoisotopic Mass: 283.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.59
• Refractive Index: 1.748
• PSA: 81.58000
• LogP: 3.16140

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- Security Information

• Hazardous Material Identification：

Additional information on Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro-

Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- (CAS No. 904813-81-6): A Comprehensive Overview

The compound Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- (CAS No. 904813-81-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This nitro-substituted imidazopyridine derivative is characterized by its unique structural features, combining an imidazo[1,2-a]pyridine core with a 1,3-benzodioxole substituent. The presence of the nitro group at the 6-position enhances its electronic properties, making it a valuable scaffold for various applications.

In recent years, researchers have focused on imidazo[1,2-a]pyridine derivatives due to their broad pharmacological potential. The 2-(1,3-benzodioxol-5-yl)-6-nitro- variant, in particular, has been explored for its role in modulating biological pathways. Its structural similarity to purine bases allows it to interact with enzymes and receptors, making it a candidate for drug discovery programs targeting inflammation and neurological disorders. The benzodioxole moiety further contributes to its metabolic stability, a critical factor in medicinal chemistry.

The synthesis of CAS 904813-81-6 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the compound's structural integrity, which is essential for reproducibility in research settings.

Beyond pharmaceuticals, Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- has shown promise in materials science. Its conjugated π-system and electron-withdrawing nitro group make it suitable for organic electronic applications, such as OLEDs and photovoltaic devices. Researchers are investigating its optoelectronic properties, including fluorescence and charge transport behavior, to develop next-generation functional materials.

The growing interest in imidazo[1,2-a]pyridine scaffolds aligns with broader trends in sustainable chemistry. Scientists are exploring greener synthetic routes for CAS 904813-81-6, such as solvent-free reactions and biocatalysis, to reduce environmental impact. Additionally, computational studies using AI-driven molecular modeling are accelerating the discovery of new applications for this versatile compound.

In the context of drug development, the 2-(1,3-benzodioxol-5-yl)-6-nitro-imidazo[1,2-a]pyridine structure has been linked to potential therapeutic effects against microbial infections. Its mechanism may involve interference with microbial DNA synthesis or protein function, though detailed studies are ongoing. The compound's structure-activity relationship (SAR) is being meticulously mapped to optimize its efficacy and safety profile.

From a commercial perspective, the demand for high-purity Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- is rising among research institutions and specialty chemical suppliers. Strict quality control measures, including HPLC purity analysis and residual solvent testing, ensure its suitability for sensitive applications. The compound is typically supplied as a crystalline solid with detailed technical data sheets to support research reproducibility.

Future research directions for CAS 904813-81-6 may explore its potential in nanotechnology and targeted drug delivery systems. The compound's molecular architecture allows for functionalization at multiple sites, enabling the creation of sophisticated drug conjugates or nanocarriers. As analytical techniques advance, deeper insights into its physicochemical properties and biological interactions are expected to emerge.

For researchers working with nitro-substituted heterocycles, proper handling protocols should be followed despite its non-hazardous classification. Standard laboratory practices include using personal protective equipment and working in well-ventilated areas. The compound's stability under various conditions (pH, temperature, light exposure) should be verified for specific applications.

In summary, Imidazo[1,2-a]pyridine,2-(1,3-benzodioxol-5-yl)-6-nitro- (CAS No. 904813-81-6) represents a multifaceted compound with significant potential across scientific disciplines. Its unique combination of a benzodioxole group and nitro functionality on an imidazopyridine backbone continues to inspire innovative research in both life sciences and materials engineering.